Cas no 852203-16-8 (2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)-)
852203-16-8 structure
Product Name:2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)-
CAS No:852203-16-8
MF:C10H6F3NO2
MW:229.155353069305
CID:4234473
PubChem ID:54680758
Update Time:2025-04-24
2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)-
- 6-(trifluoromethyl)-4-hydroxyquinolin-2(1H)-one
- 1823752-01-7
- 4-Hydroxy-6-trifluoromethyl-1H-quinolin-2-
- 4-Hydroxy-6-(trifluoromethyl)quinolin-2(1H)-one
- AKOS015967298
- 4-hydroxy-6-(trifluoromethyl)-1H-quinolin-2-one
- 6-(Trifluoromethyl)quinoline-2,4-diol
- 4-Hydroxy-6-(trifluoromethyl)quinoline-2(1H)-one
- 852203-16-8
-
- Inchi: 1S/C10H6F3NO2/c11-10(12,13)5-1-2-7-6(3-5)8(15)4-9(16)14-7/h1-4H,(H2,14,15,16)
- InChI Key: FSMFBVONAUAWHF-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C(F)(F)F)C=C2)C(O)=CC1=O
Computed Properties
- Exact Mass: 229.03506292Da
- Monoisotopic Mass: 229.03506292Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.3Ų
2(1H)-Quinolinone, 4-hydroxy-6-(trifluoromethyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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